Cas no 72127-24-3 (Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]-)

Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]- structure
72127-24-3 structure
Product name:Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]-
CAS No:72127-24-3
MF:C22H32N4O5S
MW:464.578284263611
CID:1752794

Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]-
    • Benzenemethanol, 3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]-
    • Inchi: 1S/C22H32N4O5S/c1-25(2)14-20-7-8-21(31-20)17-32-12-10-24-22(15-26(28)29)23-9-4-11-30-19-6-3-5-18(13-19)16-27/h3,5-8,13,15,23-24,27H,4,9-12,14,16-17H2,1-2H3
    • InChI Key: LBQYZJBLAVHCHT-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC=CC(OCCCNC(NCCSCC2=CC=C(CN(C)C)O2)=C[N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 464.20956

Experimental Properties

  • Density: 1.220±0.06 g/cm3(Predicted)
  • Boiling Point: 636.8±55.0 °C(Predicted)
  • PSA: 113.04
  • pka: 14.30±0.10(Predicted)

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